
Application Notes: SMM Bioremediation with
Bacillus sp. DLY-11

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulfamonomethoxine

CAS No.: 1220-83-3

Cat. No.: S544126

Get Quote

The discovery of *Bacillus* sp. DLY-11 presents a significant advancement for addressing SMM

contamination, a persistent sulfonamide antibiotic pollutant. This strain, isolated from swine manure

compost, demonstrates exceptional degradation efficiency, removing 98.8% of 20 mg/L SMM within 48

hours under optimized conditions [1] [2]. Its application is particularly relevant for treating antibiotic

residues in animal husbandry waste before they enter the environment [1].

The degradation process involves multiple biochemical pathways, including C-N bond cleavage,

hydroxylation, and the novel release of SO₂, leading to the formation of at least six transformation

products [1]. The table below summarizes the core quantitative findings for efficient SMM remediation using

this strain.

Table 1: Optimized Degradation Conditions and Key Findings for Bacillus sp. DLY-11

Parameter Optimal Condition / Key Finding Source

Source Swine manure compost [1]

Inoculation Volume 5% (v/v) [1] [2]

Temperature 59.1 °C [1] [2]

pH 7.10 [1] [2]
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Parameter Optimal Condition / Key Finding Source

Key Metal Additive 0.45 g/L MgSO₄ [1] [2]

SMM Concentration 20 mg/L [1]

Degradation Efficiency 98.8% in 48 hours [1] [2]

Key Degradation Mechanisms C-N bond cleavage, Hydroxylation, SO₂ release [1]

Transformation Products 6 identified [1]

Detailed Experimental Protocols

The following section provides methodologies for cultivating the degradative strain and conducting SMM

degradation experiments.

Protocol 1: Strain Cultivation and Seed Culture Preparation

This protocol describes the maintenance and preparation of Bacillus sp. DLY-11 for degradation experiments

[1].

Materials:

Bacillus sp. DLY-11 strain.

LB (Luria-Bertani) Medium: Tryptone 10 g/L, Yeast extract 5 g/L, NaCl 10 g/L, pH 7.0. For solid
medium, add 1.5-2.0% (w/v) agar.

Equipment: Sterile culture flasks, shaking incubator, centrifuge, spectrophotometer.

Procedure:

Inoculation: Using a sterile loop, transfer a single colony of strain DLY-11 from a fresh LB agar

plate into a flask containing sterile LB liquid medium.
Incubation: Culture the inoculum for 12 hours at 30°C with constant shaking at 160 rpm [1].

Harvesting Cells: After incubation, centrifuge the culture (e.g., 5000 × g for 10 min) to pellet
the bacterial cells.
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Washing: Gently resuspend the cell pellet in a sterile saline solution (0.85% NaCl) or a minimal

base medium without a carbon source to remove residual LB medium.
Standardization: Adjust the cell suspension to the desired optical density, typically measured

at OD₆₀₀, for use as a standardized seed culture in degradation experiments [1].

Protocol 2: SMM Degradation Experiment and Condition
Optimization

This protocol outlines the setup for a degradation kinetics study and the application of Response Surface

Methodology (RSM) to optimize conditions [1].

Materials:

Seed culture of Bacillus sp. DLY-11 (from Protocol 1).
Base Mineral Salt Medium (MSM) [1]:

Prepare a solution containing (per liter): CaCl₂, KH₂PO₄, MnSO₄, MgSO₄, FeSO₄. (Note:
The study optimized MgSO₄ at 0.45 g/L [1]).

Add SMM standard (e.g., 20 mg/L) as the sole carbon source.
Reagents for adjusting pH (e.g., HCl, NaOH).

Equipment: Shaking incubator, HPLC system or other analytical instrument for SMM
quantification.

Procedure:

Experimental Setup: Inoculate the sterile base MSM (containing 20 mg/L SMM) with the

prepared seed culture to achieve a 5% (v/v) inoculation volume [1].
Control Setup: Prepare a control flask with MSM and SMM but no bacterial inoculation to

account for any abiotic degradation.
Incubation under Optimized Conditions: Place the flasks in a shaking incubator set to

59.1°C and 160 rpm. The initial pH of the medium should be adjusted to 7.10 [1].
Sampling: Aseptically collect samples from the culture broth at predetermined time intervals

(e.g., 0, 1, 3, 6, 10, 24, 48 hours).
Sample Analysis:

Centrifuge the samples to remove bacterial cells.
Analyze the supernatant using High-Performance Liquid Chromatography (HPLC) to
determine the residual concentration of SMM.
Calculate the degradation efficiency using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀]
× 100%, where C₀ is the initial concentration and Cₜ is the concentration at time t.
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Optimization via RSM: To systematically optimize multiple factors (e.g., temperature, pH,

MgSO₄ concentration), design experiments using a Box-Behnken Design (BBD). The model
can be built and analyzed using statistical software to identify the optimal interaction between

these parameters [1].

Proposed Biodegradation Pathways

Product analysis of the SMM degradation process by Bacillus sp. DLY-11 has led to the proposal of two

potential biodegradation pathways, one of which is a novel pathway not previously reported [1]. The key

mechanisms involved are C-N bond cleavage, hydroxylation, and SO₂ release [1]. The following diagram

illustrates the logical flow of these pathways.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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